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Compound of Interest

Compound Name: Bod-NH-NP

Cat. No.: B12417078 Get Quote

This document provides immediate and essential safety, handling, and disposal information for

Bod-NH-NP (BODIPY-Amine Nanoparticles). The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure the safe and effective

use of this nanomaterial in a laboratory setting.

Hazard Identification and Summary
Bod-NH-NP is a formulation of a BODIPY (boron-dipyrromethene) fluorescent dye

functionalized with an amine group and prepared as a nanoparticle. While a specific Safety

Data Sheet (SDS) for this exact formulation is not available, the hazards can be inferred from

its components. BODIPY dyes are known to cause skin, eye, and respiratory irritation.[1][2]

Nanoparticles, due to their small size, can be easily inhaled and may be absorbed through the

skin, presenting unique toxicological concerns that are not yet fully understood.[3][4][5]

Therefore, Bod-NH-NP should be handled as a potentially hazardous substance with

precautions taken to minimize all routes of exposure.
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Hazard Classification Description Precautionary Statements

Acute Toxicity (Oral) May be harmful if swallowed.

P270: Do not eat, drink or

smoke when using this

product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Skin Corrosion/Irritation Causes skin irritation.

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves. P302+P352:

IF ON SKIN: Wash with plenty

of soap and water.

Serious Eye Damage/Irritation Causes serious eye irritation.

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation
May cause respiratory irritation

if inhaled as dust or aerosol.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

Nanoparticle Specific Hazards

Potential for inhalation and

dermal absorption leading to

unknown systemic effects.

Use engineering controls to

minimize aerosol generation.

Handle in a certified chemical

fume hood or glove box.

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent exposure to Bod-NH-NP. The following should be

worn at all times when handling the material:

Gloves: Nitrile or other chemical-resistant gloves. Change gloves immediately if

contaminated.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A full-length laboratory coat to protect skin and clothing.

Respiratory Protection: Not generally required if handled within a certified chemical fume

hood. If there is a potential for aerosolization outside of a fume hood, a NIOSH-approved

respirator appropriate for nanoparticles should be used.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of Bod-NH-NP from preparation to immediate post-use.

Preparation:

Before handling, ensure that a designated work area within a certified chemical fume hood

is clean and uncluttered.

Assemble all necessary equipment, including micro-pipettes, vials, and waste containers,

within the fume hood.

Verify that an emergency eyewash station and safety shower are accessible.

Handling:

All handling of Bod-NH-NP, especially in powdered form or when creating solutions, must

be conducted within a chemical fume hood to minimize inhalation exposure.

If working with a powdered form, handle it with care to avoid creating dust. Use tools such

as micro-spatulas for transfer.

When preparing solutions, add the solvent to the nanoparticle powder slowly to avoid

aerosolization.
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Avoid direct contact with the skin and eyes by wearing the appropriate PPE.

Spill Cleanup:

In the event of a small spill within the fume hood, gently cover the spill with an absorbent

material.

Wet the absorbent material with an appropriate solvent (e.g., 70% ethanol) to prevent dust

generation during cleanup.

Carefully wipe up the spill, placing all contaminated materials into a sealed container for

hazardous waste disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
All waste containing Bod-NH-NP must be treated as hazardous waste.

Waste Segregation:

Collect all solid waste, including contaminated gloves, wipes, and plasticware, in a clearly

labeled, sealed hazardous waste container.

Collect all liquid waste containing Bod-NH-NP in a separate, labeled, and sealed

hazardous waste container. Due to the presence of boron and fluorine, do not mix with

other chemical waste streams unless permitted by your institution's environmental health

and safety office.

Container Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name ("BODIPY-

Amine Nanoparticles"), and the primary hazards (e.g., "Skin Irritant," "Eye Irritant").

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety department. Follow all local, state, and federal regulations for the
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disposal of chemical and nanoparticle waste. A potential disposal method for boron-

containing waste involves hydrolysis and solidification with cement.

Experimental Workflow Diagram
The following diagram illustrates the standard operational workflow for the safe handling of

Bod-NH-NP.
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Caption: Workflow for Safe Handling of Bod-NH-NP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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